Cas no 2680751-54-4 (benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate)

• Product Name: benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate
• CAS No: 2680751-54-4
• MF: C₂₀H₂₃BrN₂O₂
• MW: 403.312824487686
• CID: 6396871
• PubChem ID: 165932038
• Update Time: 2025-05-21

benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate
• EN300-28303325
• 2680751-54-4

• Inchi： 1S/C20H23BrN2O2/c21-18-8-4-7-17(13-18)14-23-11-9-19(10-12-23)22-20(24)25-15-16-5-2-1-3-6-16/h1-8,13,19H,9-12,14-15H2,(H,22,24)
• InChI Key： URHDHOQLHURWAS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN1CCC(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 402.09429g/mol
• Monoisotopic Mass: 402.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate

Benzyl N-{1-[(3-Bromophenyl)methyl]piperidin-4-yl}carbamate (CAS No. 2680751-54-4): A Comprehensive Overview

Benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate (CAS No. 2680751-54-4) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, featuring a piperidine core modified with a 3-bromophenyl group and a benzyl carbamate moiety, has garnered attention due to its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role in modulating biological targets, particularly in the development of novel therapeutics.

The molecular structure of benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate includes a piperidine ring, which is a common scaffold in medicinal chemistry. The addition of the 3-bromophenyl group enhances its lipophilicity and potential interactions with hydrophobic binding sites, while the benzyl carbamate moiety offers versatility for further chemical modifications. This combination makes it a valuable intermediate for synthesizing more complex molecules, particularly in the field of central nervous system (CNS) drug development.

Recent trends in pharmaceutical research highlight the growing demand for piperidine derivatives like benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate. These compounds are often investigated for their potential as enzyme inhibitors, receptor modulators, or proteolysis-targeting chimeras (PROTACs). With the rise of AI-driven drug discovery, computational models frequently predict such structures for their binding affinity and pharmacokinetic properties, further driving interest in this compound.

From a synthetic chemistry perspective, benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate can be prepared through multi-step organic reactions, including N-alkylation and carbamate formation. Its bromine substituent offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it a versatile building block in medicinal chemistry campaigns. Researchers often optimize its purity and yield using advanced techniques like HPLC purification and crystallization.

The compound's potential applications extend to neurological disorders, where piperidine-based molecules are known to interact with dopamine and serotonin receptors. Given the increasing prevalence of conditions like Parkinson's disease and depression, benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate is being studied for its ability to cross the blood-brain barrier (BBB) and exhibit desired pharmacological effects. Its lipophilic nature, attributed to the aromatic bromophenyl group, may enhance its bioavailability in such applications.

In the context of green chemistry, researchers are also exploring sustainable synthetic routes for benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate. Catalytic methods and solvent-free reactions are being investigated to reduce environmental impact while maintaining high yields. This aligns with the pharmaceutical industry's shift toward eco-friendly synthesis, a topic frequently searched in academic and industrial forums.

Quality control and characterization of benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate involve techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure batch-to-batch consistency, which is critical for reliable research outcomes. The compound's stability under various storage conditions is another area of interest, particularly for long-term studies.

Market dynamics indicate a rising demand for specialty chemicals like benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate, driven by increased R&D investments in small-molecule therapeutics. Suppliers and contract research organizations (CROs) are expanding their catalogs to include such niche compounds, catering to pharmaceutical companies and academic institutions. Pricing and availability are often influenced by the complexity of synthesis and the scale of production.

Future research directions for benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate may include its evaluation in combination therapies or as part of drug delivery systems. With advancements in precision medicine, this compound could play a role in tailored treatments for specific patient populations. Its structural features also make it a candidate for covalent inhibitor design, a hot topic in contemporary drug discovery.

In summary, benzyl N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}carbamate (CAS No. 2680751-54-4) represents a promising compound at the intersection of medicinal chemistry and pharmaceutical innovation. Its unique structure, synthetic versatility, and potential therapeutic applications position it as a valuable asset for researchers exploring next-generation therapeutics. As the scientific community continues to uncover its full potential, this compound is likely to remain a subject of interest in both academic and industrial settings.